Reduced Ames Mutagenicity vs. Disperse Red 1
Disperse Red 13 (DR13) exhibited approximately 14‑fold lower mutagenic potency in the Salmonella/microsome (Ames) assay compared with Disperse Red 1 (DR1), which shares an identical core structure but lacks the chlorine substituent. This observation was made using the Salmonella typhimurium strain YG1041, which is highly sensitive to frameshift mutations induced by nitroaromatic and aminoaromatic compounds [1].
| Evidence Dimension | Mutagenic potency (Ames test) |
|---|---|
| Target Compound Data | DR13: ~14‑fold lower mutagenicity than DR1 |
| Comparator Or Baseline | Disperse Red 1 (identical structure without chlorine) |
| Quantified Difference | ~14‑fold decrease in mutagenicity for DR13 |
| Conditions | Salmonella typhimurium YG1041; with and without S9 metabolic activation; Environ. Toxicol., 2011 |
Why This Matters
For manufacturers of consumer goods, cosmetics, or textiles intended for skin contact, the substantially lower mutagenic risk of DR13 directly supports safer product design and regulatory compliance, making it the preferred choice over the more mutagenic DR1.
- [1] Ferraz, E. R. A., Umbuzeiro, G. A., de-Almeida, G., Caloto-Oliveira, A., Chequer, F. M. D., Zanoni, M. V. B., Dorta, D. J., & Oliveira, D. P. (2011). Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test. Environmental Toxicology, 26(5), 489–497. DOI: 10.1002/tox.20576. View Source
